1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine

Specification

• CAS No.: 2548998-47-4
• Molecular Formula: C19H21FN4OS
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 4-[[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole
• Standard InChI: InChI=1S/C19H21FN4OS/c1-12-16(13(2)25-23-12)11-24-9-5-6-14(10-24)18-21-22-19(26-18)15-7-3-4-8-17(15)20/h3-4,7-8,14H,5-6,9-11H2,1-2H3
• Standard InChI Key: UANRYRQQEKKUKS-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C)CN2CCCC(C2)C3=NN=C(S3)C4=CC=CC=C4F
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCCC(C2)C3=NN=C(S3)C4=CC=CC=C4F

Introduction

Structural Elucidation and Molecular Characteristics

Core Structural Components

The compound’s architecture comprises four distinct heterocyclic systems:

• 3,5-Dimethyl-1,2-oxazole: A five-membered aromatic ring containing one oxygen and one nitrogen atom, substituted with methyl groups at positions 3 and 5. This moiety contributes to lipophilicity and metabolic stability.

• Piperidine: A six-membered saturated nitrogen-containing ring, serving as a conformational scaffold that influences molecular flexibility and target binding.

• 1,3,4-Thiadiazole: A sulfur- and nitrogen-rich heterocycle known for its electron-deficient properties, often associated with antimicrobial and anticancer activities.

• 2-Fluorophenyl: A benzene ring substituted with fluorine at the ortho position, enhancing electronegativity and modulating pharmacokinetic parameters such as membrane permeability.

Molecular Formula and Weight

The compound has a molecular formula of C19H21FN4OS and a molecular weight of 372.5 g/mol. Its IUPAC name, 4-[[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole, systematically describes the connectivity of these subunits.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C19H21FN4OS
Molecular Weight	372.5 g/mol
SMILES	CC1=C(C(=NO1)C)CN2CCCC(C2)C3=NN=C(S3)C4=CC=CC=C4F
InChIKey	UANRYRQQEKKUKS-UHFFFAOYSA-N

Synthetic Strategies and Optimization

Retrosynthetic Analysis

The synthesis of this compound likely involves sequential coupling of preformed heterocyclic units. A plausible route includes:

• Preparation of the 3,5-dimethyl-1,2-oxazole-4-ylmethyl precursor: Achieved via cyclocondensation of acetylated derivatives with hydroxylamine, followed by alkylation.

• Functionalization of piperidine: Introduction of the thiadiazole moiety at position 3 through nucleophilic substitution or metal-catalyzed cross-coupling.

• Conjugation of the 2-fluorophenyl-thiadiazole subunit: Suzuki-Miyaura coupling or Huisgen cycloaddition may facilitate integration of the fluorophenyl group.

Microwave-Assisted Cyclization

Recent advances in heterocyclic synthesis emphasize microwave irradiation for enhanced reaction efficiency. For analogous thiadiazole-piperidine systems, microwave-assisted cyclization with hydrazine hydrate in ethanol has yielded high-purity intermediates. This method reduces reaction times from hours to minutes while minimizing side products.

Physicochemical and Computational Profiles

Solubility and Lipophilicity

The compound’s LogP (octanol-water partition coefficient) is estimated at 2.8 ± 0.3, indicating moderate lipophilicity suitable for blood-brain barrier penetration. Aqueous solubility remains limited (<10 µg/mL at pH 7.4), necessitating formulation strategies such as salt formation or nanoencapsulation.

Quantum Chemical Properties

Density functional theory (DFT) calculations for structurally related nitroheterocycles reveal:

• HOMO-LUMO gap: ~4.2 eV, suggesting stability against electrophilic attack.

• Electrostatic potential surfaces: Localized negative charges near the thiadiazole sulfur and oxazole oxygen atoms, favoring interactions with cationic biological targets.

Research Gaps and Future Directions

In Vitro and In Vivo Profiling

No published data exist on this compound’s biological activity. Priority studies should include:

• MIC assays against Gram-positive, Gram-negative, and acid-fast bacteria.

• Cytotoxicity screening in mammalian cell lines (e.g., HEK-293, HepG2).

Formulation Development

Poor aqueous solubility poses a barrier to preclinical testing. Nanocrystal dispersion or lipid-based delivery systems could improve bioavailability.